N-(4-methoxyphenyl)-2-[(9-methyl-6-oxo-6,9-dihydro-1H-purin-8-yl)thio]acetamide

• IUPAC Name: N-(4-methoxyphenyl)-2-[(9-methyl-6-oxo-1H-purin-8-yl)sulfanyl]acetamide
• InChI: InChI=1S/C15H15N5O3S/c1-20-13-12(14(22)17-8-16-13)19-15(20)24-7-11(21)18-9-3-5-10(23-2)6-4-9/h3-6,8H,7H2,1-2H3,(H,18,21)(H,16,17,22)
• InChI Key: MHXXIVQPTKCUAH-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)NC=N2)N=C1SCC(=O)NC3=CC=C(C=C3)OC
• Molecular Formula: C15H15N5O3S
• Molecular Weight: 345.4 g/mol

Description

N-(4-methoxyphenyl)-2-[(9-methyl-6-oxo-6,9-dihydro-1H-purin-8-yl)thio]acetamide, also known as MPA, is a synthetic compound that belongs to the family of thioacetamide derivatives. It has been studied for its potential applications in scientific research, particularly in the fields of biochemistry and molecular biology.

Mechanism of Action

The mechanism of action of N-(4-methoxyphenyl)-2-[(9-methyl-6-oxo-6,9-dihydro-1H-purin-8-yl)thio]acetamide is not fully understood, but it is believed to act by inhibiting the activity of enzymes involved in purine metabolism. This can lead to a decrease in the production of uric acid and other purine metabolites.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit xanthine oxidase activity, which can lead to a decrease in the production of uric acid. It has also been shown to inhibit monoamine oxidase activity, which can lead to an increase in the levels of neurotransmitters such as dopamine and serotonin.

Advantages and Limitations for Lab Experiments

One advantage of using N-(4-methoxyphenyl)-2-[(9-methyl-6-oxo-6,9-dihydro-1H-purin-8-yl)thio]acetamide in lab experiments is its specificity for certain enzymes, which can allow for more targeted studies. However, one limitation is that it may not be effective in all cell types or under all experimental conditions.

Future Directions

There are several potential future directions for research involving N-(4-methoxyphenyl)-2-[(9-methyl-6-oxo-6,9-dihydro-1H-purin-8-yl)thio]acetamide. One area of interest is its potential use as a therapeutic agent for conditions such as gout and Parkinson's disease. Additionally, further studies are needed to fully understand its mechanism of action and potential effects on other cellular processes.

Synthesis Methods

N-(4-methoxyphenyl)-2-[(9-methyl-6-oxo-6,9-dihydro-1H-purin-8-yl)thio]acetamide can be synthesized using a multi-step process involving the reaction of 4-methoxyaniline with 2-chloroacetyl chloride to form N-(4-methoxyphenyl)-2-chloroacetamide. This intermediate is then reacted with 6-mercaptopurine in the presence of a base, such as triethylamine, to yield this compound.

Scientific Research Applications

N-(4-methoxyphenyl)-2-[(9-methyl-6-oxo-6,9-dihydro-1H-purin-8-yl)thio]acetamide has been studied for its potential use in scientific research, particularly in the fields of biochemistry and molecular biology. It has been shown to have inhibitory effects on various enzymes, including xanthine oxidase and monoamine oxidase. It has also been used as a tool to study the role of purine metabolism in various cellular processes.